![molecular formula C16H15ClN4O2S B299912 2-{[5-(3-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-furylmethyl)acetamide](/img/structure/B299912.png)
2-{[5-(3-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-furylmethyl)acetamide
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Overview
Description
2-{[5-(3-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-furylmethyl)acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 2-{[5-(3-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-furylmethyl)acetamide is not yet fully understood. However, it is believed to inhibit the growth of fungi and bacteria by interfering with their cell membranes.
Biochemical and Physiological Effects:
Studies have shown that 2-{[5-(3-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-furylmethyl)acetamide has minimal toxicity and does not have any significant effects on liver and kidney function. However, further studies are needed to fully understand its biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
One advantage of using 2-{[5-(3-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-furylmethyl)acetamide in lab experiments is its potential as a broad-spectrum antifungal and antibacterial agent. However, its limitations include the need for further studies to fully understand its mechanism of action and potential side effects.
Future Directions
For research on 2-{[5-(3-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-furylmethyl)acetamide include investigating its potential as an anti-inflammatory and analgesic agent. Further studies are also needed to fully understand its mechanism of action and potential side effects. Additionally, research can focus on optimizing its synthesis method and developing new derivatives with improved properties.
Conclusion:
In conclusion, 2-{[5-(3-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-furylmethyl)acetamide is a promising chemical compound that has potential therapeutic applications. Its broad-spectrum antifungal and antibacterial properties make it a useful tool in scientific research. However, further studies are needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 2-{[5-(3-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-furylmethyl)acetamide involves the reaction of 3-chlorobenzylamine with 4-methyl-1,2,4-triazole-3-thiol in the presence of a base. The resulting intermediate is then reacted with 2-(bromomethyl)furan to yield the final product.
Scientific Research Applications
2-{[5-(3-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-furylmethyl)acetamide has shown potential in scientific research as an antifungal and antibacterial agent. It has also been studied for its potential as an anti-inflammatory and analgesic agent.
properties
Product Name |
2-{[5-(3-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-furylmethyl)acetamide |
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Molecular Formula |
C16H15ClN4O2S |
Molecular Weight |
362.8 g/mol |
IUPAC Name |
2-[[5-(3-chlorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(furan-2-ylmethyl)acetamide |
InChI |
InChI=1S/C16H15ClN4O2S/c1-21-15(11-4-2-5-12(17)8-11)19-20-16(21)24-10-14(22)18-9-13-6-3-7-23-13/h2-8H,9-10H2,1H3,(H,18,22) |
InChI Key |
JOPMDXMUFFGIEY-UHFFFAOYSA-N |
SMILES |
CN1C(=NN=C1SCC(=O)NCC2=CC=CO2)C3=CC(=CC=C3)Cl |
Canonical SMILES |
CN1C(=NN=C1SCC(=O)NCC2=CC=CO2)C3=CC(=CC=C3)Cl |
Origin of Product |
United States |
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